Cas no 7150-30-3 (2-chloropyrimidine-4,6-dicarboxamide)
7150-30-3 structure
Product Name:2-chloropyrimidine-4,6-dicarboxamide
CAS No:7150-30-3
MF:C6H5ClN4O2
MW:200.582499265671
CID:1750424
PubChem ID:250943
Update Time:2025-04-21
2-chloropyrimidine-4,6-dicarboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloropyrimidine-4,6-dicarboxamide
- AC1Q5FWW
- AR-1E0775
- 2-Chloro-4,6-dicarbamoylpyrimidin
- MLS000736778
- HMS2885J17
- NSC70959
- AC1L5IQZ
- CTK5D4420
- 2-chloro-pyrimidine-4,6-dicarboxylic acid diamide
- AC1Q5FWW; AR-1E0775; 2-Chloro-4,6-dicarbamoylpyrimidin; MLS000736778; HMS2885J17; NSC70959; AC1L5IQZ; CTK5D4420; 2-chloro-pyrimidine-4,6-dicarboxylic acid diamide;
- NSC-70959
- DTXSID40290766
- CHEMBL1445172
- SMR000528322
- 7150-30-3
- SCHEMBL14358700
-
- Inchi: 1S/C6H5ClN4O2/c7-6-10-2(4(8)12)1-3(11-6)5(9)13/h1H,(H2,8,12)(H2,9,13)
- InChI Key: ZYWSYFLWTQEGRJ-UHFFFAOYSA-N
- SMILES: ClC1=NC(C(N)=O)=CC(C(N)=O)=N1
Computed Properties
- Exact Mass: 200.01025
- Monoisotopic Mass: 200.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.601
- Boiling Point: 592.4°C at 760 mmHg
- Flash Point: 312.1°C
- Refractive Index: 1.641
- PSA: 111.96
- LogP: 0.72840
2-chloropyrimidine-4,6-dicarboxamide Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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